Structure and stability range of a hexanuclear Th(iv)–glycine complex†

Dalton Transactions Pub Date: 2012-09-03 DOI: 10.1039/C2DT31367G

Abstract

A hexanuclear Th(IV)–glycine complex was observed by Th L3-edge EXAFS measurements in an aqueous solution. Within the stability range of this complex the positively charged hexanuclear species [Th6(μ3-O)4(μ3-OH)4(H2O)6(Gly)6(HGly)6]6+ was preserved in a crystal with the composition [Th6(μ3-O)4(μ3-OH)4(H2O)6(Gly)6(HGly)6]·(NO3)3(ClO4)3(H2O)3. This complex appears as a result of a competing reaction between hydrolysis and ligation by glycine. At a pH value below the stability range of the hexanuclear complex, crystals with the composition [Th(H2O)3(HGly)3]·(ClO4)4H2O were obtained from the solution. Three water molecules in the thorium coordination sphere indicate that this complex occurs prior to the onset of Th(IV) hydrolysis.

Graphical abstract: Structure and stability range of a hexanuclear Th(iv)–glycine complex
Structure and stability range of a hexanuclear Th(iv)–glycine complex†
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